N-(2-ethoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thiophene-2-sulfonamide

• IUPAC Name: N-(2-ethoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C23H22N2O4S2/c1-3-28-21-13-8-7-12-20(21)25(31(26,27)22-14-9-15-30-22)16-19-17(2)29-23(24-19)18-10-5-4-6-11-18/h4-15H,3,16H2,1-2H3
• InChI Key: VYUSIMMSMAMITR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N(CC2=C(OC(=N2)C3=CC=CC=C3)C)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C23H22N2O4S2
• Molecular Weight: 454.6 g/mol

Description

N-(2-ethoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C23H22N2O4S2 and its molecular weight is 454.56. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Sulfonamide derivatives have been extensively studied for their antimicrobial activities. For example, research has shown that certain thiazole and thiophene sulfonamide derivatives exhibit significant in vitro antimicrobial activity against bacterial and fungal isolates, including Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008). These findings underscore the potential of sulfonamide derivatives in developing new antimicrobial agents.

Herbicidal Activities

Research into sulfonamide derivatives has also extended into herbicidal activities. For instance, certain triazolinone derivatives with sulfonamide groups have been identified as potent Protox inhibitors, with promising herbicidal activities for the control of broadleaf weeds in rice fields (Luo et al., 2008). This research highlights the versatility of sulfonamide derivatives in agricultural applications.

Drug Metabolism and Biocatalysis

Sulfonamide compounds have been explored for their roles in drug metabolism and biocatalysis. For example, microbial-based surrogate biocatalytic systems have been employed to produce mammalian metabolites of biaryl-bis-sulfonamide compounds, aiding in the structural characterization of drug metabolites (Zmijewski et al., 2006). This approach is critical for understanding drug actions and optimizing pharmacological profiles.

Anticancer Activities

Novel thiophene derivatives incorporating sulfonamide, among other moieties, have shown potential as anticancer agents. Some compounds demonstrated higher cytotoxic activities against human breast cancer cell lines compared to standard drugs, indicating the promise of sulfonamide derivatives in cancer therapy (Ghorab et al., 2014).